Cas no 2176573-34-3 (N-[1-(1-Oxo-2-propen-1-yl)-3-azetidinyl]cyclopropanecarboxamide)

• Product Name: N-[1-(1-Oxo-2-propen-1-yl)-3-azetidinyl]cyclopropanecarboxamide
• CAS No: 2176573-34-3
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 5413898
• PubChem ID: 132317266
• Update Time: 2025-06-25

N-[1-(1-Oxo-2-propen-1-yl)-3-azetidinyl]cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(prop-2-enoyl)azetidin-3-yl]cyclopropanecarboxamide
• Z2738282909
• 2176573-34-3
• EN300-6702078
• N-(1-Prop-2-enoylazetidin-3-yl)cyclopropanecarboxamide
• AKOS034007144
• N-[1-(1-Oxo-2-propen-1-yl)-3-azetidinyl]cyclopropanecarboxamide

• Inchi： 1S/C10H14N2O2/c1-2-9(13)12-5-8(6-12)11-10(14)7-3-4-7/h2,7-8H,1,3-6H2,(H,11,14)
• InChI Key： JOOKSGLBFUIPIN-UHFFFAOYSA-N
• SMILES： C1(C(NC2CN(C(=O)C=C)C2)=O)CC1

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 479.0±25.0 °C(Predicted)
• pka: 14.94±0.20(Predicted)